
physical and chemical properties of 2,6-
Dibromo-3,4,5-trimethylaniline

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,6-Dibromo-3,4,5-trimethylaniline

Cat. No.: B3150403 Get Quote

An In-depth Technical Guide to 2,6-Dibromo-
3,4,5-trimethylaniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 2,6-Dibromo-3,4,5-trimethylaniline, a sterically hindered aniline derivative with

significant potential as a building block in synthetic chemistry, particularly in the development of

novel ligands and pharmaceutical intermediates.

Core Chemical Properties
2,6-Dibromo-3,4,5-trimethylaniline is a polysubstituted aromatic amine. The presence of two

bromine atoms ortho to the amino group, combined with three methyl groups on the benzene

ring, imparts significant steric hindrance and unique electronic properties to the molecule. This

structure makes it a valuable precursor in the synthesis of complex organic molecules, most

notably N-heterocyclic carbene (NHC) ligands, which are crucial in modern catalysis.[1]
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Property Value Source

Molecular Formula C₉H₁₁Br₂N [2][3]

Molecular Weight 293.00 g/mol [3]

CAS Number 68818-73-5 [1]

IUPAC Name
2,6-dibromo-3,4,5-

trimethylaniline
[4]

SMILES
CC1=C(C)C(Br)=C(N)C(Br)=C

1C
[4]

InChI Key
MWKUZGOLAYCHFG-

UHFFFAOYSA-N
[1]

Physical Properties
The physical properties of 2,6-Dibromo-3,4,5-trimethylaniline are summarized below. It is

important to note that some of these values are predicted and should be confirmed

experimentally.
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Property Value Source

Melting Point 163-165 °C

Boiling Point (Predicted) 328.9 ± 37.0 °C at 760 mmHg

Density (Predicted) 1.694 ± 0.06 g/cm³

Appearance

Likely a solid at room

temperature, given the melting

point.

Solubility

Expected to have low solubility

in water and good solubility in

common organic solvents such

as dichloromethane,

chloroform, and acetone,

similar to other polysubstituted

anilines.[5]

Synthesis and Purification
The primary synthetic route to 2,6-Dibromo-3,4,5-trimethylaniline is the electrophilic

bromination of 3,4,5-trimethylaniline. The strongly activating and ortho-, para-directing amino

group, in conjunction with the steric hindrance and electronic effects of the methyl groups,

directs the bromine atoms to the 2 and 6 positions.

Experimental Protocol: Synthesis of 2,6-Dibromo-3,4,5-trimethylaniline (Analogous

Procedure)

This protocol is based on general methods for the dibromination of anilines.[6][7]

Materials:

3,4,5-trimethylaniline

N-Bromosuccinimide (NBS) or Bromine

Chloroform or Dichloromethane
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Sodium bicarbonate solution (saturated)

Sodium sulfate (anhydrous)

Round-bottom flask

Magnetic stirrer

Dropping funnel

Ice bath

Rotary evaporator

Equipment for column chromatography or recrystallization

Procedure:

Dissolve 3,4,5-trimethylaniline (1 equivalent) in chloroform or dichloromethane in a round-

bottom flask equipped with a magnetic stirrer.

Cool the solution in an ice bath.

Slowly add a solution of N-Bromosuccinimide (2 equivalents) or bromine (2 equivalents) in

the same solvent to the cooled aniline solution via a dropping funnel with continuous stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding a saturated solution of sodium bicarbonate.

Separate the organic layer, wash it with water and brine, and then dry it over anhydrous

sodium sulfate.

Remove the solvent under reduced pressure using a rotary evaporator to obtain the crude

product.

Experimental Protocol: Purification by Recrystallization (Analogous Procedure)
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This protocol is based on the purification of a similar compound, 2,6-dibromo-4-methylaniline.

[8]

Materials:

Crude 2,6-Dibromo-3,4,5-trimethylaniline

Ethanol

Water

Erlenmeyer flask

Heating mantle or hot plate

Buchner funnel and flask

Filter paper

Procedure:

Dissolve the crude product in a minimal amount of hot ethanol in an Erlenmeyer flask.

Slowly add hot water to the solution until the solution becomes slightly turbid.

Add a small amount of hot ethanol to redissolve the precipitate and obtain a clear solution.

Allow the solution to cool slowly to room temperature, and then cool it further in an ice bath

to promote crystallization.

Collect the crystals by vacuum filtration using a Buchner funnel.

Wash the crystals with a small amount of cold ethanol/water mixture.

Dry the purified crystals in a vacuum oven.

Diagrams of Experimental Workflows
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Caption: Synthetic workflow for 2,6-Dibromo-3,4,5-trimethylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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